Cas no 150151-83-0 (Crucigasterin 277)

• Product Name: Crucigasterin 277
• CAS No: 150151-83-0
• MF: C₁₈H₃₁NO
• MW: 277.444845438004
• CID: 188836
• PubChem ID: 134715061
• Update Time: 2024-03-01

Crucigasterin 277 Chemical and Physical Properties

Names and Identifiers

• 5,9,12,15-Octadecatetraen-3-ol,2-amino-, (2R,3S,5E,9Z,12Z,15Z)-
• Crucigasterin 277
• 5,9,12,15-Octadecatetraen-3-ol,2-amino-, [S-[R*,S*-(E,Z,Z,Z)]]-
• CID 134715061
• 5,9,12,15-Octadecatetraen-3-ol, 2-amino-, (2R,3S,5E,9Z,12Z,15Z)-
• (2R,3S,5E,9Z,12Z,15Z)-2-aminooctadeca-5,9,12,15-tetraen-3-ol
• AKOS040735747
• 150151-83-0

• Inchi： 1S/C18H31NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20)17(2)19/h4-5,7-8,10-11,14-15,17-18,20H,3,6,9,12-13,16,19H2,1-2H3/b5-4-,8-7-,11-10-,15-14+
• InChI Key： PEVJDMWZXLRJSP-PLUSKQGUSA-N
• SMILES： OC(C/C=C/CC/C=C\C/C=C\C/C=C\CC)C(C)N

Computed Properties

• Exact Mass: 277.240564612g/mol
• Monoisotopic Mass: 277.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 4

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols